Cas no 1251612-56-2 (N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide)

• Product Name: N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• CAS No: 1251612-56-2
• MF: C₂₀H₁₆FN₅O₃
• MW: 393.371147155762
• CID: 5396837
• Update Time: 2025-10-29

N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• Inchi： 1S/C20H16FN5O3/c1-13-4-2-3-5-16(13)29-19-18-24-26(20(28)25(18)11-10-22-19)12-17(27)23-15-8-6-14(21)7-9-15/h2-11H,12H2,1H3,(H,23,27)
• InChI Key： LPXVWLVCYNDLHX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C(=O)N2C=CN=C(OC3=CC=CC=C3C)C2=N1

Additional information on N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide (CAS 1251612-56-2)

N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide, identified by CAS 1251612-56-2, is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique triazolopyrazine core, which is known for its potential biological activity. The presence of a 4-fluorophenyl group and a 2-methylphenoxy moiety further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

Recent studies highlight the growing demand for novel small-molecule inhibitors targeting specific enzymatic pathways. N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide is often explored in the context of kinase inhibition and signal transduction modulation, areas that are pivotal in oncology and inflammatory diseases. Researchers are particularly interested in its potential to interact with ATP-binding sites, a common mechanism for many therapeutic agents.

The compound's synthetic route and structure-activity relationship (SAR) have been extensively studied to optimize its efficacy and selectivity. Its acetamide linkage and triazolopyrazine scaffold contribute to its stability and bioavailability, which are critical factors in drug design. These attributes align with the current trend in precision medicine, where tailored therapies are developed to target specific molecular pathways.

In the realm of computational chemistry, CAS 1251612-56-2 has been a focal point for molecular docking and virtual screening studies. These approaches help predict its binding affinity and interactions with various proteins, accelerating the drug discovery process. The integration of AI-driven drug design has further propelled interest in this compound, as machine learning models can analyze vast datasets to identify optimal derivatives.

From a commercial perspective, N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide is often sought after by pharmaceutical manufacturers and research institutions. Its potential applications in targeted therapy and combination treatments make it a valuable candidate for preclinical studies. The compound's patent landscape and intellectual property status are also areas of keen interest, as they influence its accessibility and development timeline.

Environmental and toxicological assessments of CAS 1251612-56-2 are essential to ensure its safety profile. Regulatory agencies emphasize the need for thorough ADME (Absorption, Distribution, Metabolism, and Excretion) studies to evaluate its pharmacokinetic properties. Such data are crucial for advancing the compound to clinical trials and eventual commercialization.

In summary, N-(4-fluorophenyl)-2-[8-(2-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide represents a promising avenue for modern drug development. Its intricate structure, combined with its potential therapeutic applications, positions it as a key player in the evolving landscape of biomedical research and personalized medicine. As scientific advancements continue, this compound is likely to remain at the forefront of innovative therapeutic strategies.